![molecular formula C18H28N2O6P2 B4329268 tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate)](/img/structure/B4329268.png)
tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate)
Overview
Description
Tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) is a chemical compound that has been widely used in scientific research for several years. It is a potent inhibitor of glutamate receptor-mediated excitatory synaptic transmission and has been shown to have neuroprotective effects in various models of neuronal injury.
Mechanism of Action
Tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) is a competitive antagonist of the AMPA subtype of glutamate receptors. It binds to the receptor and prevents the binding of glutamate, which is the primary excitatory neurotransmitter in the brain. By inhibiting glutamate receptor-mediated synaptic transmission, the compound reduces the excitotoxicity that can occur in neurological disorders. Additionally, the compound has been shown to modulate the activity of NMDA receptors, which are also involved in excitatory synaptic transmission.
Biochemical and Physiological Effects:
Tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) has been shown to have several biochemical and physiological effects. It reduces the release of glutamate from presynaptic terminals, which reduces the excitotoxicity that can occur in neurological disorders. The compound also reduces the influx of calcium ions into neurons, which can lead to cell death. Additionally, tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) has been shown to increase the expression of neurotrophic factors, which promote neuronal survival and growth.
Advantages and Limitations for Lab Experiments
Tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) has several advantages for lab experiments. It is a potent and selective inhibitor of glutamate receptor-mediated synaptic transmission, which allows researchers to study the role of glutamate receptors in neurological disorders. The compound has also been shown to have neuroprotective effects in various models of neuronal injury, which makes it a valuable tool for studying the mechanisms underlying neuroprotection. However, one limitation of tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) is that it can have off-target effects on other ion channels, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate). One area of research is to investigate the potential therapeutic applications of the compound in neurological disorders. Another area of research is to explore the mechanisms underlying the neuroprotective effects of tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) and to identify other compounds that have similar effects. Additionally, researchers can investigate the off-target effects of the compound on other ion channels and develop more selective inhibitors of glutamate receptors. Finally, future research can focus on the development of new methods for synthesizing tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) and other related compounds.
Scientific Research Applications
Tetraethyl [quinoxaline-2,3-diylbis(methylene)]bis(phosphonate) has been extensively used in scientific research to study the role of glutamate receptors in various neurological disorders. It has been shown to have neuroprotective effects in models of stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has also been used to investigate the mechanisms underlying synaptic plasticity and long-term potentiation, which are important processes in learning and memory.
properties
IUPAC Name |
2,3-bis(diethoxyphosphorylmethyl)quinoxaline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O6P2/c1-5-23-27(21,24-6-2)13-17-18(14-28(22,25-7-3)26-8-4)20-16-12-10-9-11-15(16)19-17/h9-12H,5-8,13-14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJJGGCUOOMVDDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC1=NC2=CC=CC=C2N=C1CP(=O)(OCC)OCC)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O6P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tetraethyl (2,3-quinoxalinediyldi-methylene)diphosphonate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.